Cas no 1236254-92-4 (1-Azepanyl(2-piperidinyl)methanone hydrochloride)

• Product Name: 1-Azepanyl(2-piperidinyl)methanone hydrochloride
• CAS No: 1236254-92-4
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 1076574
• PubChem ID: 53408264
• Update Time: 2025-05-22

1-Azepanyl(2-piperidinyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azepanyl(2-piperidinyl)methanone hydrochloride
• AKOS015849013
• Azepan-1-yl(piperidin-2-yl)methanone hydrochloride
• Azepan-1-yl(piperidin-2-yl)methanonehydrochloride
• azepan-1-yl(piperidin-2-yl)methanone;hydrochloride
• 1236254-92-4

• MDL： MFCD13562185
• Inchi： 1S/C12H22N2O.ClH/c15-12(11-7-3-4-8-13-11)14-9-5-1-2-6-10-14;/h11,13H,1-10H2;1H
• InChI Key： JFRCEFQICYWCFZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCN1)N1CCCCCC1

Computed Properties

• Exact Mass: 246.1498911g/mol
• Monoisotopic Mass: 246.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Azepanyl(2-piperidinyl)methanone hydrochloride

1-Azepanyl(2-Piperidinyl)Methanone Hydrochloride: A Comprehensive Overview

1-Azepanyl(2-piperidinyl)methanone hydrochloride (CAS No. 1236254-92-4) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure combining azepane and piperidine moieties, has garnered attention due to its potential applications in drug development and material science. The azepane ring, a seven-membered cyclic amine, and the piperidine ring, a six-membered cyclic amine, form the core of this molecule, which is further functionalized with a ketone group and hydrochloride salt.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 1-azepanyl(2-piperidinyl)methanone hydrochloride structure is particularly intriguing due to its dual cyclic amine framework, which may confer unique pharmacokinetic properties such as improved bioavailability and stability. Researchers have explored its potential as a lead compound in the development of novel therapeutics for conditions such as neurodegenerative diseases, inflammation, and cancer.

The synthesis of 1-azepanyl(2-piperidinyl)methanone hydrochloride involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. One notable approach involves the use of azepane precursors subjected to nucleophilic substitution or condensation reactions to introduce the piperidine moiety. The final step often involves protonation of the amine group to form the hydrochloride salt, ensuring optimal solubility for pharmacological studies.

From a structural standpoint, the molecule's azepane ring contributes rigidity and planarity, while the piperidine ring introduces flexibility and hydrogen bonding capabilities. These properties are critical in determining the compound's interaction with biological systems. For instance, computational studies have revealed that the 1-azepanyl(2-piperidinyl)methanone hydrochloride can form favorable interactions with protein binding sites, potentially enhancing its efficacy as a drug candidate.

In terms of biological activity, preliminary assays have demonstrated that 1-azepanyl(2-piperidinyl)methanone hydrochloride exhibits moderate inhibitory effects on certain enzyme targets. For example, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in epigenetic regulation and cancer progression. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders such as epilepsy or chronic pain.

One of the most exciting aspects of this compound is its versatility in chemical modification. By altering substituents on either the azepane or piperidine rings, researchers can fine-tune its physicochemical properties to suit specific therapeutic needs. For instance, introducing electron-withdrawing groups may enhance its binding affinity for certain targets, while lipophilic substituents could improve membrane permeability.

Recent advancements in computational chemistry have also enabled detailed modeling of 1-azepanyl(2-piperidinyl)methanone hydrochloride's interactions with biological systems. Molecular dynamics simulations have provided insights into its conformational flexibility and binding modes within protein pockets. These findings are invaluable for guiding further optimization efforts and rational drug design.

In conclusion, 1-azepanyl(2-piperidinyl)methanone hydrochloride (CAS No. 1236254-92-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool for developing innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in both academic research and industrial drug development.